Cas no 774-05-0 (ethyl 2-oxocycloheptane-1-carboxylate)

Ethyl 2-oxocycloheptane-1-carboxylate is a cyclic ketoester with a seven-membered ring structure, offering versatility as a synthetic intermediate in organic chemistry. Its reactive carbonyl and ester functionalities enable its use in condensation, cyclization, and nucleophilic addition reactions. The compound is particularly valuable in the synthesis of complex cycloheptane derivatives, which are relevant in pharmaceutical and agrochemical research. Its stability under standard conditions and compatibility with a range of reagents make it a practical choice for multistep transformations. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling in laboratory settings. This compound is suitable for applications requiring controlled ring expansion or functionalization of cyclic frameworks.
ethyl 2-oxocycloheptane-1-carboxylate structure
774-05-0 structure
Product Name:ethyl 2-oxocycloheptane-1-carboxylate
CAS No:774-05-0
MF:C10H16O3
MW:184.232243537903
MDL:MFCD00604086
CID:39874
PubChem ID:279795
Update Time:2025-05-27

ethyl 2-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-oxo-cycloheptanecarboxylate
    • Ethyl 2-Oxocycloheptanecarboxylate
    • 2-Oxo-cycloheptanecarboxylic acid ethyl ester
    • ethyl 2-oxocycloheptane-1-carboxylate
    • 2-Oxocycloheptanecarboxylic Acid Ethyl Ester
    • Cycloheptanecarboxylic acid, 2-oxo-, ethyl ester
    • NSC131082
    • 2-carbetoxycycloheptanone
    • 2-carbethoxycycloheptanone
    • 2-carboethoxycycloheptanone
    • 2-carbethoxy-cycloheptanone
    • 2-carboethoxy-cycloheptanone
    • Ethyl2-Oxocycloheptanecarboxylate
    • MKRBAWHVHOVBOQ-UHFFFAOYSA-
    • SCHEMBL3656801
    • ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
    • E1056
    • NSC-131082
    • FD9024
    • AS-49319
    • EN300-42080
    • SY017443
    • 2-oxo-cycloheptane-1-carboxylic acid ethyl ester
    • DTXSID20299499
    • 774-05-0
    • Q-103575
    • AKOS003671428
    • FT-0688737
    • CS-0099478
    • Z425453600
    • AKOS016842450
    • A847750
    • MKRBAWHVHOVBOQ-UHFFFAOYSA-N
    • MFCD00604086
    • ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
    • DB-002227
    • DB-002201
    • MDL: MFCD00604086
    • Inchi: 1S/C10H16O3/c1-2-13-10(12)8-6-4-3-5-7-9(8)11/h8H,2-7H2,1H3
    • InChI Key: MKRBAWHVHOVBOQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(CCCCC1)=O)=O

Computed Properties

  • Exact Mass: 198.12600
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.04 g/mL at 25 °C(lit.)
  • Boiling Point: 126°C/11mmHg(lit.)
  • Flash Point: >230℉
  • Refractive Index: n20/D 1.483(lit.)
  • PSA: 43.37000
  • LogP: 2.08900
  • Solubility: Not determined

ethyl 2-oxocycloheptane-1-carboxylate Security Information

  • WGK Germany:3
  • Storage Condition:0-10°C

ethyl 2-oxocycloheptane-1-carboxylate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 2-oxocycloheptane-1-carboxylate Pricemore >>

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ethyl 2-oxocycloheptane-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:774-05-0)2-氧代环庚烷甲酸乙酯
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:774-05-0)ethyl 2-oxocycloheptane-1-carboxylate
Order Number:A847750
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:16
Price ($):168.0/291.0
Email:sales@amadischem.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:774-05-0)2-氧代环庚烷甲酸乙酯
LE8491230
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:774-05-0)ethyl 2-oxocycloheptane-1-carboxylate
A847750
Purity:99%/99%
Quantity:5g/10g
Price ($):168.0/291.0
Email